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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzophenone

Cat. No.: B189104 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-4-methylbenzophenone (also known as Mexenone).

The following information is compiled to ensure the safe handling of this chemical in a

laboratory setting, prioritizing the well-being of researchers, scientists, and drug development

professionals.

Hazard and Exposure Data
2-Hydroxy-4-methylbenzophenone may cause skin and eye irritation, as well as allergic skin

reactions and respiratory irritation.[1] When heated to decomposition, it can emit acrid smoke

and irritating fumes.[2]

Parameter Information

GHS Hazard Statements

Causes skin irritation. Causes serious eye

irritation. May cause an allergic skin reaction.

May cause respiratory irritation.[1]

Signal Word Warning

Physical Form White to off-white or light yellow powder

Incompatibilities
Strong oxidizing agents, bases, acid anhydrides,

and acid chlorides.[3][4]
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Personal Protective Equipment (PPE) Selection
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 2-Hydroxy-4-methylbenzophenone.

Protection Type Recommended Equipment Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[5]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after handling the

chemical.[3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[3][4][5]

To protect eyes from dust and

splashes.

Body Protection Laboratory coat.[3][5]
To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH-approved respirator

(e.g., P95 or P1 particulate

respirator for dust; organic

vapor cartridge for vapors).[3]

[5]

Required when handling large

quantities, in poorly ventilated

areas, or when dust or

aerosols may be generated.[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Hydroxy-4-methylbenzophenone is essential to

minimize risks.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood, is clean and

uncluttered.[3][5]

Verify that an emergency eyewash station and safety shower are accessible and operational.

[1][5]
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Assemble all necessary equipment and reagents before commencing work.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Handle the chemical in a fume hood to avoid inhalation of dust.[6]

Use a spatula or other suitable tools for transferring the solid. Avoid actions that could

generate dust.[6]

Wash hands thoroughly after handling, even if gloves were worn.[1][3]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[4][6]

Keep the container tightly closed.[2][4]

Protect from light.[2]

Spill and Emergency Procedures
Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, remove all sources of ignition.[2]

Dampen the spilled solid with 60-70% ethanol to prevent dust formation.[2]

Carefully sweep or scoop the material into a labeled container for hazardous waste.[3][4]

Clean the spill area with absorbent paper dampened with 60-70% ethanol, followed by

washing with soap and water.[2]

Place all contaminated cleaning materials into the hazardous waste container.[2]

Skin Contact:
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Immediately flush the affected skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[1]

If skin irritation or a rash occurs, seek medical attention.[1]

Eye Contact:

Immediately rinse cautiously with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

[1]

If eye irritation persists, seek medical advice.[1]

Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[1]

If feeling unwell, call a poison center or doctor.[1]

Disposal Plan
All waste containing 2-Hydroxy-4-methylbenzophenone must be treated as hazardous waste.

Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed

container for hazardous waste.[3][6]

Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other

disposable materials in a designated solid hazardous waste container.[5][6]

Solutions: Collect solutions containing the chemical in a labeled container for liquid

hazardous waste.

Compliance: All disposal must be in accordance with local, state, and federal regulations.[5]
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1. Preparation & Risk Assessment

2. Chemical Handling

3. Waste Management & Disposal

Start: New Task

Review Safety Data Sheet (SDS)

Identify Hazards

Verify Work Area 
(Fume Hood, Eyewash, Shower)

Assemble Required PPE

Ready for Handling

Don Appropriate PPE

Weigh & Transfer in Fume Hood

Perform Experiment

Doff & Dispose of Contaminated PPE

Collect Solid Waste Collect Liquid Waste

Dispose as Hazardous Waste 
(Follow Regulations)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 2-HYDROXY-4-METHOXYBENZOPHENONE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. 2-Hydroxy-4-methoxy-4'-methylbenzophenone | C15H14O3 | CID 71645 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Hydroxy-4-methylbenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189104#personal-protective-equipment-for-handling-
2-hydroxy-4-methylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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